![molecular formula C11H10F3N3 B4682463 N-ethyl-2-(trifluoromethyl)-4-quinazolinamine](/img/structure/B4682463.png)
N-ethyl-2-(trifluoromethyl)-4-quinazolinamine
Overview
Description
N-ethyl-2-(trifluoromethyl)-4-quinazolinamine is a chemical compound with potential applications in scientific research. This compound is also known as EF24 and has been studied for its potential as an anti-cancer agent. In
Mechanism of Action
The mechanism of action of N-ethyl-2-(trifluoromethyl)-4-quinazolinamine involves the activation of the Nrf2-Keap1 pathway. This pathway is responsible for regulating the body's antioxidant response. EF24 activates this pathway by inhibiting the activity of Keap1, a protein that normally inhibits Nrf2. This leads to the activation of Nrf2, which in turn increases the expression of antioxidant proteins. The increased expression of these proteins helps to protect cells from oxidative stress, which can lead to cancer.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of NF-kappaB, a protein that is involved in inflammation and cancer. EF24 has also been shown to inhibit the activity of STAT3, a protein that is involved in cell proliferation and survival. In addition, EF24 has been shown to increase the expression of PPAR-gamma, a protein that is involved in the regulation of metabolism and inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using N-ethyl-2-(trifluoromethyl)-4-quinazolinamine in lab experiments is its potential as an anti-cancer agent. EF24 has been shown to inhibit the growth of various cancer cell lines, making it a promising candidate for further study. One limitation of using EF24 in lab experiments is its potential toxicity. EF24 has been shown to have toxic effects on normal cells at high concentrations, which could limit its use in clinical settings.
Future Directions
There are several future directions for the study of N-ethyl-2-(trifluoromethyl)-4-quinazolinamine. One direction is the study of its potential as an anti-cancer agent in animal models. Another direction is the study of its potential as a therapeutic agent for other diseases, such as inflammation and metabolic disorders. Further research is also needed to determine the optimal dosage and administration of EF24, as well as its potential side effects.
Scientific Research Applications
N-ethyl-2-(trifluoromethyl)-4-quinazolinamine has been studied for its potential as an anti-cancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. EF24 has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
N-ethyl-2-(trifluoromethyl)quinazolin-4-amine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10F3N3/c1-2-15-9-7-5-3-4-6-8(7)16-10(17-9)11(12,13)14/h3-6H,2H2,1H3,(H,15,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFEUZKQFJKVUSL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC(=NC2=CC=CC=C21)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10F3N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.